Cas no 63515-46-8 (1,2,3,5,6,7-hexahydro-s-indacen-1-amine hydrochloride)
63515-46-8 structure
Product Name:1,2,3,5,6,7-hexahydro-s-indacen-1-amine hydrochloride
CAS No:63515-46-8
MF:C12H16ClN
MW:209.715142250061
CID:1653159
PubChem ID:3047420
Update Time:2025-04-21
1,2,3,5,6,7-hexahydro-s-indacen-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,5,6,7-hexahydro-s-indacen-1-amine hydrochloride
- 1,2,3,5,6,7-Hexahydro-s-indacen-1-amine--hydrogen chloride (1/1)
- VUFB10,072
- DTXSID80979740
- 63515-46-8
- 1-Amino-s-hydrindacene hydrochloride
- s-Indacen-1-amine, 1,2,3,5,6,7-hexahydro-, hydrochloride
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- Inchi: 1S/C12H15N.ClH/c13-12-5-4-10-6-8-2-1-3-9(8)7-11(10)12;/h6-7,12H,1-5,13H2;1H
- InChI Key: GBBQTQATNHIFKH-UHFFFAOYSA-N
- SMILES: Cl.NC1CCC2C=C3CCCC3=CC1=2
Computed Properties
- Exact Mass: 209.09728
- Monoisotopic Mass: 209.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
1,2,3,5,6,7-hexahydro-s-indacen-1-amine hydrochloride Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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